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Introduction
Vitexin-2''-xyloside, a C-glycosyl flavonoid derived from apigenin, has garnered significant

interest within the scientific community due to its potential pharmacological activities. As a

derivative of vitexin, it is being investigated for its antioxidant, anti-inflammatory, and other

therapeutic properties. This technical guide provides an in-depth overview of the primary

natural sources of Vitexin-2''-xyloside and details the methodologies for its extraction and

purification, offering a valuable resource for researchers and professionals in drug development

and natural product chemistry.

Natural Sources of Vitexin-2''-xyloside
Vitexin-2''-xyloside has been identified in a variety of plant species. The primary and most

significant sources are detailed below.

Key Botanical Sources
Passionflower (Passiflora quadrangularis): The leaves of Passiflora quadrangularis are a

particularly rich source of Vitexin-2''-xyloside, where it is considered a major flavonoid

component and a key chemical marker for the species.[1]

Swiss Chard (Beta vulgaris var. cicla): Both the leaves and seeds of Swiss chard have been

found to contain Vitexin-2''-xyloside among other flavonoid glycosides.[2][3]
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Hawthorn (Crataegus monogyna): The leaves and flowers of Hawthorn are known to contain

a variety of flavonoids. While vitexin and its rhamnoside derivative are more commonly

quantified, Vitexin-2''-xyloside is also present.[4][5]

Clusia columnaris: This plant has also been identified as a source from which Vitexin-2''-
xyloside has been successfully isolated.[6][7]

Quantitative Analysis of Vitexin-2''-xyloside in
Natural Sources
The concentration of Vitexin-2''-xyloside can vary significantly depending on the plant source,

the part of the plant used, and the extraction method employed. The following table

summarizes the available quantitative data.

Plant Species Plant Part
Extraction
Method

Vitexin-2''-
xyloside
Content

Reference

Passiflora

quadrangularis
Leaves Aqueous Infusion

29.16 ± 0.11

mg/g of extract
[1]

Beta vulgaris var.

cicla
Fresh Leaves Not Specified

2.4 - 3.0 mg/g

(total flavonoids)
[8]

Crataegus

monogyna

Leaves &

Flowers

Microwave-

Assisted

Vitexin: ~1.2

mg/g (50%

ethanol)

[5]

Note: Data for Crataegus monogyna is for the related compound vitexin, as specific

quantification for Vitexin-2''-xyloside was not available in the cited literature.

Extraction and Purification Protocols
The successful isolation of Vitexin-2''-xyloside relies on efficient extraction and purification

techniques. The methodologies vary depending on the plant matrix.

Extraction from Passiflora quadrangularis Leaves
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A common method for extracting flavonoids from Passiflora quadrangularis leaves is through

aqueous infusion or hydroalcoholic extraction.

Experimental Protocol: Hydroalcoholic Extraction

Preparation of Plant Material: Air-dry the leaves of Passiflora quadrangularis and grind them

into a coarse powder.

Extraction:

Place the powdered leaves in a Soxhlet apparatus.

Utilize a solvent mixture of water and ethanol (1:1 v/v) for extraction.

Continuously extract the material for a sufficient duration to ensure exhaustive extraction.

Solvent Removal: Concentrate the resulting extract under reduced pressure using a rotary

evaporator to remove the ethanol and water.

Lyophilization: Freeze-dry the concentrated extract to obtain a stable powder.

Extraction and Purification from Beta vulgaris var. cicla
Seeds
The purification of Vitexin-2''-xyloside from Swiss chard seeds involves a multi-step

chromatographic process.

Experimental Protocol: Chromatographic Purification

Initial Extraction:

Extract the ground seeds of Beta vulgaris var. cicla with ethyl acetate.

Concentrate the extract to dryness.

Sephadex LH-20 Column Chromatography:

Dissolve the crude extract in a suitable solvent and apply it to a Sephadex LH-20 column.
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Elute the column with an appropriate solvent system to fractionate the extract.

Reversed-Phase (RP-18) Column Chromatography:

Further purify the fractions containing Vitexin-2''-xyloside using a reversed-phase (RP-

18) column.

Employ a gradient elution with a water/methanol or water/acetonitrile solvent system to

isolate the pure compound.

Advanced Extraction Techniques for Flavonoids from
Crataegus monogyna
Modern extraction techniques such as Microwave-Assisted Extraction (MAE) and Ultrasound-

Assisted Extraction (UAE) have been optimized for the efficient extraction of flavonoids from

Hawthorn.

Experimental Protocol: Microwave-Assisted Extraction (MAE)

Sample Preparation: Use powdered material from the top branches, flowers, and leaves of

Crataegus monogyna.

Optimal Extraction Conditions:

Solvent: 60% Ethanol

Solvent-to-Plant Ratio: 20.4 mL/g

Temperature: 65 °C

Extraction Time: 10 minutes

Procedure:

Combine the plant material and solvent in a microwave extraction vessel.

Apply the specified conditions using a laboratory microwave extraction system.
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After extraction, filter the mixture to separate the extract from the solid plant material.

Concentrate the extract as required.

Analytical Characterization
High-Performance Liquid Chromatography (HPLC) coupled with UV or Mass Spectrometry

(MS) detection is the primary analytical technique for the identification and quantification of

Vitexin-2''-xyloside. Nuclear Magnetic Resonance (NMR) spectroscopy is used for structural

elucidation.

HPLC-UV Method for Quantification
Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is typically used.

Mobile Phase: A gradient elution with a mixture of acetonitrile and 0.05% phosphoric acid in

water is effective. An isocratic mobile phase of tetrahydrofuran/acetonitrile/0.05% phosphoric

acid solution (20:3:77, v/v/v) has also been reported for related flavonoids.[9]

Flow Rate: 1.0 mL/min.

Detection: UV detection at approximately 335-360 nm.[9]

Spectroscopic Data for Structural Elucidation
The following NMR data has been reported for Vitexin-2''-xyloside in DMSO-d6:

¹³C NMR (C₅D₅N): δ 183.1 (C-4), 164.9, 164.6 (C-3, C-7), 162.6, 162.3 (C-4', C-6), 157.9 (C-9),

129.4 (C-2',6'), 122.4 (C-1'), 116.8 (C-3',5'), 106.9 (X-1), 105.22, 105.17 (C-10, C-8), 103.3 (C-

3), 99.2 (C-6), 83.3 (G-2), 82.1 (G-5), 80.5 (G-3), 77.5, 75.0 (X-3, X-2), 73.2 (G-1), 71.7 (G-4),

70.6 (X-4), 66.7 (X-5), 62.5 (G-6).[6][7]

¹H NMR (C₅D₅N): δ 14.08 (s, OH-5), 8.35 (d, J 8.8 Hz; H-2',6'), 7.28 (d, J 8.8 Hz; H-3',5'), 6.94

(s, H-3), 6.79 (s, H-6), 5.97 (d, J 10 Hz; G-1), 4.55 (d, J 7.72 Hz; X-1).[6][7]

Experimental Workflows and Logical Relationships
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The following diagrams illustrate the workflows for the extraction and purification of Vitexin-2''-
xyloside.

Passiflora quadrangularis

Beta vulgaris var. cicla

Dried, Powdered Leaves Hydroalcoholic (1:1 Water:Ethanol) Soxhlet Extraction Concentration (Rotary Evaporation) Lyophilization Vitexin-2''-xyloside Rich Extract

Ground Seeds Ethyl Acetate Extraction Sephadex LH-20 Column Chromatography RP-18 Column Chromatography Pure Vitexin-2''-xyloside

Click to download full resolution via product page

Caption: Extraction and purification workflows for Vitexin-2''-xyloside.
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Microwave-Assisted Extraction (MAE)

Ultrasound-Assisted Extraction (UAE)

Powdered Crataegus monogyna (Leaves & Flowers)

Parameters:
- Solvent: 60% Ethanol

- Ratio: 20.4 mL/g
- Temp: 65°C
- Time: 10 min

Optimized Parameters (e.g., Solvent, Time, Power)

Filtration

Concentration

Flavonoid-Rich Extract

Click to download full resolution via product page

Caption: Advanced extraction methods for flavonoids from Crataegus monogyna.

Conclusion
This technical guide consolidates the current knowledge on the natural sources and extraction

methodologies for Vitexin-2''-xyloside. Passiflora quadrangularis and Beta vulgaris var. cicla

stand out as primary sources. While traditional solvent extraction methods are effective,

advanced techniques like MAE and UAE offer improved efficiency for flavonoid extraction from

plant matrices like Crataegus monogyna. The detailed protocols and analytical data provided

herein serve as a valuable starting point for researchers aiming to isolate and study this

promising bioactive compound for potential therapeutic applications. Further research is

warranted to explore other potential botanical sources and to optimize extraction and

purification protocols for higher yields and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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